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Compound of Interest

Compound Name: DCG04

Cat. No.: B12297560 Get Quote

This guide provides a comprehensive comparison of antibodies used to confirm the labeling of

active cysteine cathepsins by the activity-based probe DCG04. Experimental data from

immunoprecipitation and Western blotting are presented to aid researchers, scientists, and

drug development professionals in selecting the appropriate reagents and protocols for their

studies.

Introduction to DCG04 and Cysteine Cathepsins
DCG04 is a biotinylated, activity-based probe that covalently binds to the active site of cysteine

proteases, primarily cathepsins. This tool is invaluable for profiling the activity of these

enzymes in complex biological samples. This guide focuses on the validation of DCG04
labeling for three prominent cathepsins: Cathepsin B, Cathepsin L, and Cathepsin S, each

playing crucial roles in various physiological and pathological processes.

Comparison of Antibodies for Cathepsin Validation
The following tables summarize the performance of various commercially available antibodies

used to detect Cathepsin B, L, and S in Western blotting (WB) and immunoprecipitation (IP)

experiments, which are common methods for validating DCG04-labeled targets.
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Antibody
(Vendor)

Application
Species
Reactivity

Recommended
Dilution

Key Findings
& Reference

Rabbit

Monoclonal

(D1C7Y) (Cell

Signaling

Technology,

#31718)

WB, IHC, IF,

Flow Cytometry
H, M, R WB: 1:1000

Recognizes

endogenous

levels of total

cathepsin B,

detecting the

heavy chain at

24 and 27 kDa

and the pro-form

at 44 kDa.[1]

Polyclonal Goat

(R&D Systems,

AF953)

WB, Simple

Western, IHC, IP,

ICC

Human
WB: 0.25 µg/mL,

IP: 25 µg/mL

Specifically

detects

Cathepsin B in

parental HeLa

cells, with no

detection in a

Cathepsin B

knockout cell

line.[2]

Rabbit Polyclonal

(Antibodies.com,

A12726)

WB, IHC H, M, R WB: 1:1000

Detects

Cathepsin B in

various cell lines

and mouse

thymus tissue

extracts.[3]

Rabbit Polyclonal

(Proteintech,

12216-1-AP)

WB, IP, IHC, IF,

FC
H, M, R WB: 1:2000

Successfully

used for

immunoprecipitat

ion in HepG2 cell

lysates.[4]
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Antibody
(Vendor)

Application
Species
Reactivity

Recommended
Dilution

Key Findings
& Reference

Mouse

Monoclonal

(33/2) (Santa

Cruz

Biotechnology,

sc-32320)

WB, IP, IF,

IHC(P)
H, M, R Not specified

Recommended

for detection of

both pro-

cathepsin L and

mature cathepsin

L.[5]

Rabbit Polyclonal

(Proteintech,

10938-1-AP)

WB, IHC, IF H, M, R
WB: 1:300, IF:

1:100

Validated with

sh-RNA

knockdown in

A549 cells,

showing reduced

signal.[6]

Rabbit Polyclonal

(Proteintech,

27952-1-AP)

WB, IHC, IF H, M, R WB: 1:600

Knockdown

validation in

A549 cells

demonstrates

specificity.[7]

Rabbit

Monoclonal (Sino

Biological,

10486-R221)

WB Human Not specified

Recombinant

monoclonal

antibody for

Western blotting

applications.[8]
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Antibody
(Vendor)

Application
Species
Reactivity

Recommended
Dilution

Key Findings
& Reference

Rabbit Polyclonal

(Antibodies.com,

A11488)

WB, ICC/IF H, M, R WB: 1:500

Detects

Cathepsin S in

various cell line

extracts.[9]

Rabbit

Monoclonal

[EPR5128]

(Abcam,

ab134157)

WB, IHC-P Human WB: 1:1000

Knockout

validated in THP-

1 cells, showing

a specific band

at 25 kDa in wild-

type lysates.

Rabbit Polyclonal

(Cell Signaling

Technology,

#25084)

WB H, M, R Not specified

Recognizes both

the pro-protein

(37 kDa) and the

activated form

(25 kDa) of

Cathepsin S.[10]

Rabbit

Monoclonal

[HL2302]

(GeneTex,

GTX638369)

WB, ICC/IF, IHC-

P
H, M, R

WB: 1:1000, IF:

1:250-1:500

Detects

Cathepsin S in

various cell

extracts and

shows

cytoplasmic

vesicle staining

in

immunofluoresce

nce.[11]

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are

generalized and may require optimization for specific experimental conditions.
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Protocol 1: Labeling of Active Cathepsins with DCG04
This protocol describes the labeling of active cysteine cathepsins in cell lysates using the

biotinylated probe DCG04.

Cell Lysate Preparation:

Harvest cells and wash with ice-cold PBS.

Resuspend the cell pellet in lysis buffer (e.g., 50 mM sodium acetate, pH 5.5, 0.1% Triton

X-100, 1 mM DTT).

Incubate on ice for 30 minutes with periodic vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant (cell lysate) and determine the protein concentration.

DCG04 Labeling:

Dilute the cell lysate to a final concentration of 1-2 mg/mL in lysis buffer.

Add DCG04 to a final concentration of 1-10 µM.

Incubate for 1 hour at 37°C.

Stop the reaction by adding 4x SDS-PAGE loading buffer and boiling for 5 minutes.

The labeled lysate is now ready for analysis by Western blot.

Protocol 2: Immunoprecipitation of DCG04-Labeled
Cathepsins
This protocol is for the enrichment of a specific DCG04-labeled cathepsin using a target-

specific antibody.

Immune Complex Formation:
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To 500 µg of DCG04-labeled cell lysate, add the recommended amount of primary

antibody (refer to the tables above).

Incubate overnight at 4°C with gentle rotation.

Capture of Immune Complex:

Add 20-30 µL of pre-washed Protein A/G agarose or magnetic beads.

Incubate for 2-4 hours at 4°C with gentle rotation.

Washing:

Pellet the beads by centrifugation (for agarose) or using a magnetic rack.

Discard the supernatant.

Wash the beads 3-5 times with 1 mL of ice-cold lysis buffer (without DTT).

Elution:

Resuspend the beads in 20-40 µL of 1x SDS-PAGE loading buffer.

Boil for 5-10 minutes to elute the protein-antibody complexes.

Centrifuge to pellet the beads and collect the supernatant for Western blot analysis.

Protocol 3: Western Blotting
This protocol outlines the detection of immunoprecipitated, DCG04-labeled cathepsins.

SDS-PAGE and Transfer:

Load the eluted samples onto an SDS-PAGE gel and separate the proteins by

electrophoresis.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking and Antibody Incubation:
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Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

To detect the biotinylated DCG04 probe, incubate the membrane with streptavidin-HRP

(e.g., 1:5000 dilution in blocking buffer) for 1 hour at room temperature.

To confirm the identity of the immunoprecipitated protein, incubate a separate membrane

with the same primary antibody used for IP (at the recommended Western blot dilution)

overnight at 4°C. Follow this with incubation with an appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Detection:

Wash the membrane 3 times with TBST.

Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands

using an imaging system.

Visualizations: Signaling Pathways and
Experimental Workflow
The following diagrams illustrate the experimental workflow and the signaling pathways

involving the cathepsins of interest.
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Experimental workflow for DCG04 labeling and antibody confirmation.
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Role of Cathepsin S in MHC Class II antigen presentation.
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Signaling roles of Cathepsin B and Cathepsin L.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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